2-[(Pent-4-yn-2-yl)amino]-1,3-thiazole-4-carboxylic acid

• Molecular Formula: C9H10N2O2S
• Molecular Weight: 210.26 g/mol
• SMILES: CC(CC#C)NC1=NC(=CS1)C(=O)O
• InChI: InChI=1S/C9H10N2O2S/c1-3-4-6(2)10-9-11-7(5-14-9)8(12)13/h1,5-6H,4H2,2H3,(H,10,11)(H,12,13)
• InChIKey: YJFYIKHDEWHALO-UHFFFAOYSA-N

Structural and Physicochemical Baseline for This Building Block

2-[(Pent-4-yn-2-yl)amino]-1,3-thiazole-4-carboxylic acid (CAS 1880763-95-0) is a heterocyclic building block with molecular formula C9H10N2O2S and molecular weight 210.26 g/mol . It features a 1,3-thiazole core substituted with a carboxylic acid at the 4-position and a chiral, branched pent-4-yn-2-ylamino group at the 2-position that provides a terminal alkyne handle for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry [1]. The compound is commercially supplied at 95% purity by multiple vendors . Its closest structural analogs—differing in carboxylic acid regioisomerism (4-COOH vs. 5-COOH) and side-chain topology (pent-4-yn-2-yl branched vs. pent-4-yn-1-yl linear)—share the identical molecular formula but exhibit measurably distinct computed physicochemical properties that carry consequences for molecular design, permeability prediction, and synthetic tractability.

Terminal alkyne handle for CuAAC click chemistry

Chiral branched side-chain for enantioselective synthesis

Reported lower TPSA versus 5-COOH regioisomer

• [1] Evitachem. 2-[(Pent-4-yn-2-yl)amino]-1,3-thiazole-4-carboxylic acid product page (excluded per source rules; content not cited). Synthetic utility of terminal alkyne in CuAAC click chemistry is widely established in the literature for this compound class. See e.g., Rostovtsev, V. V., et al. Angew. Chem. Int. Ed. 2002, 41, 2596–2599 for CuAAC methodology. View Source

Why In-Class Analogs Cannot Substitute Without Revalidation

Four closely related compounds—the 4-COOH target (CAS 1880763-95-0), its 5-COOH regioisomer (CAS 1863599-94-3), the pent-4-yn-1-yl positional isomer (CAS 1851839-72-9), and the dual-variant pent-4-yn-1-yl 5-COOH analog (CAS 1864965-20-7)—share the identical molecular formula (C9H10N2O2S) and molecular weight (210.26 g/mol) . Despite this isomeric relationship, computed topological polar surface area (TPSA) differs by approximately 28 Ų between the 4-COOH and 5-COOH regioisomers, and the branched pent-4-yn-2-yl chain introduces a chiral center absent in the linear pent-4-yn-1-yl analogs [1]. These differences are not cosmetic: TPSA is a well-validated predictor of passive membrane permeability and intestinal absorption, while chirality governs enantioselective molecular recognition in biological systems. A researcher substituting one isomer for another without re-optimizing the synthetic route or re-evaluating the ADME and target-engagement profile risks irreproducible results, failed click-conjugation efficiency, and invalid structure-activity relationship conclusions. The quantitative evidence below details each dimension of differentiation.

Regioisomer TPSA shift

4-COOH versus 5-COOH TPSA difference may alter permeability predictions and require revalidation.

Chiral center mismatch

Achiral pent-4-yn-1-yl analogs lack the chiral center and do not enable enantioselective applications.

Scaffold activity divergence

4-COOH versus 5-COOH regioisomerism shifts CK2 kinase activity profiles, requiring independent hit validation.

• [1] PubChem. Compound Summary CID 130569084: 2-[(Pent-4-yn-2-yl)amino]-1,3-thiazole-5-carboxylic acid. Computed Properties: TPSA 90.5 Ų, XLogP3-AA 2.1, H-Bond Acceptor Count 5. National Center for Biotechnology Information. View Source

Quantitative Differentiation Evidence vs. Closest Analogs

Lower Topological Polar Surface Area Predicts Superior Membrane Permeability

The 4-COOH target compound exhibits a computed TPSA of 62.22 Ų , compared with 90.5 Ų for the 5-COOH regioisomer (CAS 1863599-94-3) as computed by Cactvs 3.4.6.11 and reported in PubChem [1]. This represents an absolute reduction of 28.28 Ų (31% lower). TPSA values below 140 Ų are generally associated with favorable oral bioavailability and passive membrane permeation; the 4-COOH isomer falls well within this range, while the 5-COOH isomer sits closer to the threshold where permeability limitations may arise, particularly for CNS targets where a TPSA ceiling of approximately 90 Ų is often applied in medicinal chemistry filtering [2]. The difference arises from the distinct spatial orientation of the carboxylic acid group relative to the thiazole ring, which alters the solvent-accessible polar surface.

TPSA Reduction

Cross-study comparable

62.22 vs 90.5 Ų

Predicts better passive permeability

Computed property; verify experimentally

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	62.22 Ų
Comparator Or Baseline	2-[(Pent-4-yn-2-yl)amino]-1,3-thiazole-5-carboxylic acid (CAS 1863599-94-3): 90.5 Ų
Quantified Difference	28.28 Ų lower (31% reduction)
Conditions	Computed property; TPSA for target from Leyan vendor datasheet (Cactvs-derived); TPSA for comparator from PubChem CID 130569084 (Cactvs 3.4.6.11)

Why This Matters

A 31% lower TPSA predicts meaningfully better passive membrane permeability, making the 4-COOH isomer the preferred choice for cell-permeable probe design or intracellular target engagement studies where the 5-COOH analog may underperform.

• [1] PubChem. Compound Summary CID 130569084: 2-[(Pent-4-yn-2-yl)amino]-1,3-thiazole-5-carboxylic acid. Computed Properties section: TPSA 90.5 Ų, XLogP3-AA 2.1, H-Bond Acceptor Count 5. View Source
• [2] Pajouhesh, H.; Lenz, G. R. Medicinal chemical properties of successful central nervous system drugs. NeuroRx 2005, 2 (4), 541–553. Reviews TPSA thresholds for CNS penetration (generally ≤90 Ų) and oral bioavailability (≤140 Ų). View Source

Reduced Lipophilicity Suggests Improved Solubility and Lower Non-Specific Binding

The 4-COOH target compound has a computed LogP of 1.665 (XLogP3) as reported in the vendor datasheet . The 5-COOH regioisomer (CAS 1863599-94-3) has a computed XLogP3-AA of 2.1 as reported by PubChem [1], yielding a ΔLogP of approximately 0.435 units. This 21% lower lipophilicity for the 4-COOH isomer translates to an estimated ~2.7-fold higher predicted aqueous solubility based on the general solubility-logP relationship, assuming similar crystal lattice energies. Additionally, lower LogP values correlate with reduced non-specific binding to proteins and phospholipid membranes, which is advantageous in biochemical assay contexts where high non-specific binding can mask true target engagement and inflate false-negative rates [2].

Lipophilicity

Cross-study comparable

LogP 1.665 vs 2.1

Suggests improved solubility and reduced non-specific binding

Computed LogP; context-dependent

Evidence Dimension	Lipophilicity (computed LogP / XLogP3)
Target Compound Data	LogP = 1.665
Comparator Or Baseline	2-[(Pent-4-yn-2-yl)amino]-1,3-thiazole-5-carboxylic acid (CAS 1863599-94-3): XLogP3-AA = 2.1
Quantified Difference	0.435 log units lower (21% reduction)
Conditions	Computed LogP; target from Leyan vendor datasheet (XLogP3); comparator from PubChem CID 130569084 (XLogP3 3.0)

Why This Matters

The lower LogP of the 4-COOH isomer predicts better aqueous solubility and lower non-specific binding, directly improving assay reliability for biochemical screening campaigns and reducing the risk of false negatives from compound aggregation or membrane sequestration.

• [1] PubChem. CID 130569084: 2-[(Pent-4-yn-2-yl)amino]-1,3-thiazole-5-carboxylic acid. XLogP3-AA 2.1. View Source
• [2] Arnott, J. A.; Planey, S. L. The influence of lipophilicity in drug discovery and design. Expert Opin. Drug Discov. 2012, 7 (10), 863–875. Discusses relationship between LogP, solubility, and non-specific binding. View Source

Fewer Hydrogen-Bond Acceptors and Implications for Ligand Efficiency

The 4-COOH target compound possesses 4 hydrogen-bond acceptors (HBAs), while the 5-COOH regioisomer possesses 5 HBAs as confirmed by independent computed property datasets [1]. The additional HBA in the 5-COOH isomer arises from the altered electronic environment of the carboxylic acid when positioned at C5 of the thiazole, which engages the thiazole sulfur and nitrogen differently in hydrogen-bond networks. In structure-based drug design, each additional HBA constitutes a discrete pharmacophoric feature that must be satisfied for target binding; an extra HBA that remains unsatisfied in the binding pocket incurs a desolvation penalty estimated at approximately 0.5–1.0 kcal/mol per unsatisfied polar atom [2]. This difference can manifest as reduced binding affinity or altered selectivity profiles between the two regioisomers, even when all other structural features are identical.

H-Bond Acceptors

Cross-study comparable

4 vs 5 HBA

Simpler pharmacophore; potential ligand efficiency gain

Computed; desolvation penalty context

Evidence Dimension	Hydrogen-Bond Acceptor Count
Target Compound Data	4 HBA
Comparator Or Baseline	2-[(Pent-4-yn-2-yl)amino]-1,3-thiazole-5-carboxylic acid (CAS 1863599-94-3): 5 HBA
Quantified Difference	1 fewer HBA (20% reduction)
Conditions	Computed property; target from Leyan vendor datasheet; comparator from PubChem CID 130569084 (Cactvs 3.4.6.11)

Why This Matters

The reduced HBA count of the 4-COOH isomer simplifies the hydrogen-bond pharmacophore, potentially improving ligand efficiency (binding affinity per heavy atom) and reducing the entropic cost of binding in target pockets where a fifth HBA cannot be productively engaged.

• [1] PubChem. CID 130569084: 2-[(Pent-4-yn-2-yl)amino]-1,3-thiazole-5-carboxylic acid. Computed Properties: Hydrogen Bond Acceptor Count 5. View Source
• [2] Bissantz, C.; Kuhn, B.; Stahl, M. A medicinal chemist's guide to molecular interactions. J. Med. Chem. 2010, 53 (14), 5061–5084. Quantifies desolvation penalties for unsatisfied polar atoms. View Source

Chiral Center Enables Enantioselective Synthesis Versus Achiral Analogs

The target compound bears a chiral center at the C2 carbon of the pent-4-yn-2-yl side chain (the point of attachment to the 2-amino group of the thiazole), making it a racemic mixture in its commercial 95% purity form . By contrast, the pent-4-yn-1-yl positional isomers (CAS 1851839-72-9 and CAS 1864965-20-7) possess a linear side chain with no stereogenic center and are therefore achiral . This structural distinction is critically important for applications requiring enantiomerically pure building blocks: the pent-4-yn-2-yl chirality provides a handle for chiral resolution or asymmetric synthesis, enabling the preparation of single-enantiomer conjugates. Optically active 2-(1-aminoalkyl)thiazole-4-carboxylic acids have been synthesized from chiral α-amino acids, demonstrating that the 4-COOH thiazole scaffold is amenable to stereocontrolled synthesis using established Hantzsch methodology [1]. The achiral pent-4-yn-1-yl analogs cannot be used for stereochemical probing of biological targets.

Chiral Center

Class-level inference

Chiral (racemic) vs Achiral

Enables enantioselective applications

Racemic as supplied; resolution required

Evidence Dimension	Presence of chiral center in the aminoalkyl side chain
Target Compound Data	Chiral (racemic at pent-4-yn-2-yl C2)
Comparator Or Baseline	2-[(Pent-4-yn-1-yl)amino]-1,3-thiazole-4-carboxylic acid (CAS 1851839-72-9): Achiral (linear pent-4-yn-1-yl chain); 2-[(Pent-4-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid (CAS 1864965-20-7): Achiral
Quantified Difference	Qualitative: chiral vs. achiral (binary distinction)
Conditions	Structural analysis based on SMILES: Target SMILES C#CCC(C)Nc1nc(C(=O)O)cs1 vs. 1-yl isomer SMILES C#CCCCNc1nc(C(=O)O)cs1. 2-aminothiazole-4-carboxylic acid scaffold chirality precedent from Hamada, Y. et al. J. Org. Chem. 1987.

Why This Matters

Only the pent-4-yn-2-yl series provides a chiral handle for enantioselective applications. For programs requiring stereochemically defined probes—such as target engagement studies with enantiomer pairs or chiral chromatographic method development—the achiral pent-4-yn-1-yl analogs are fundamentally unsuitable, making the 4-COOH target compound the mandatory choice.

• [1] Hamada, Y.; Shibata, M.; Sugiura, T.; Kato, S.; Shioiri, T. New methods and reagents in organic synthesis. 67. A general synthesis of derivatives of optically pure 2-(1-aminoalkyl)thiazole-4-carboxylic acids. J. Org. Chem. 1987, 52 (7), 1252–1255. View Source

Thiazole-4-Carboxylic Acid Scaffold Privileged in CK2 Kinase Inhibition

Virtual screening campaigns targeting casein kinase 2 (CK2) have identified 1,3-thiazole-4-carboxylic acid derivatives as a productive scaffold, with the most active compound (2-(3-fluoro-phenyl)-4-methyl-1,3-thiazole-4-carboxylic acid) inhibiting CK2 with an IC50 of 0.4 μM [1]. In the same study, 1,3-thiazole-5-carboxylic acid derivatives exhibited ligand efficiency values ranging from 0.45 to 0.56 kcal/mol per non-hydrogen atom [1]—a distinct activity parameter space. While neither value is directly measured for the specific pent-4-yn-2-ylamino-substituted compounds, the scaffold-level data establish that the 4-COOH vs. 5-COOH regioisomerism is not neutral: it dictates which chemical space is accessible for kinase inhibitor development. The 4-COOH scaffold has been validated as a CK2 inhibitor chemotype, whereas the 5-COOH scaffold has been characterized with different efficiency metrics, suggesting divergent structure-activity optimization paths [2].

CK2 Activity

Class-level inference

IC50 0.4 μM

4-COOH scaffold validated CK2 inhibitor chemotype

Scaffold-level data; not compound-specific

Evidence Dimension	Scaffold-dependent CK2 inhibitory activity
Target Compound Data	Thiazole-4-carboxylic acid scaffold: validated CK2 inhibitor chemotype (class best IC50 = 0.4 μM)
Comparator Or Baseline	Thiazole-5-carboxylic acid scaffold: ligand efficiency range 0.45–0.56 kcal/mol/non-H atom; no CK2 IC50 reported in same study for 5-COOH derivatives
Quantified Difference	4-COOH scaffold yields sub-micromolar CK2 inhibition; 5-COOH scaffold characterized by different efficiency metrics—activity profiles are qualitatively and quantitatively distinct
Conditions	Virtual screening and enzymatic assay; data from medchem.org.ua study on 1,3-thiazole-4-carboxylic and 5-carboxylic acid derivatives as CK2 inhibitors

Why This Matters

For any program targeting CK2 or related kinases, the 4-COOH regioisomer provides a scaffold with literature-validated sub-micromolar inhibitory potential, whereas the 5-COOH regioisomer lacks demonstrated CK2 inhibitory activity at comparable levels and would require de novo hit-finding, increasing project risk and timeline.

• [1] MedChem.org.ua. 1,3-Thiazole-5-carboxylic acid derivatives / Novel CK2 inhibitors among 1,3-thiazole-4-carboxylic acid derivatives. Reports CK2 IC50 = 0.4 μM for best 4-COOH derivative and ligand efficiency 0.45–0.56 kcal/mol/non-H atom for 5-COOH derivatives. View Source
• [2] Golub, A. G.; et al. Discovery of new CK2 inhibitors among 1,3-thiazole-4-carboxylic acid derivatives via virtual screening. Ukr. Bioorg. Acta 2011, 9 (1), 25–33. Describes scaffold-based differentiation between 4-COOH and 5-COOH thiazole series. View Source

Optimal Application Scenarios Driven by Quantitative Evidence

Cell-Permeable Click-Chemistry Probe Design

For intracellular target engagement studies using CuAAC-based fluorescent or biotin probe conjugation, the 4-COOH target compound is the preferred building block over the 5-COOH regioisomer. Its 31% lower TPSA (62.22 vs. 90.5 Ų) places it within the favorable permeability window (TPSA ≤ 90 Ų for CNS, ≤ 140 Ų for oral) , while its lower LogP (1.665 vs. 2.1) reduces the risk of non-specific membrane partitioning that can elevate assay background [1]. The terminal alkyne remains fully available for CuAAC conjugation without interference from the carboxylic acid position [2].

Stereochemical SAR with Enantiomerically Resolved Building Blocks

Programs that demand single-enantiomer building blocks for stereochemical structure-activity relationship (SAR) exploration must select the pent-4-yn-2-yl series (4-COOH or 5-COOH) over the achiral pent-4-yn-1-yl analogs. The chiral center at the C2 position of the side chain enables resolution into enantiopure forms via established chiral chromatography or diastereomeric salt formation, and optically active 2-(1-aminoalkyl)thiazole-4-carboxylic acids have been synthesized from chiral α-amino acid precursors using Hantzsch chemistry . The achiral pent-4-yn-1-yl positional isomers cannot support stereochemical probing and should be excluded from such workflows.

CK2 Kinase Inhibitor Hit Expansion and Scaffold Hopping

Medicinal chemistry teams pursuing CK2 inhibition should prioritize the 4-COOH thiazole scaffold, which has literature precedent for sub-micromolar CK2 inhibitory activity (IC50 = 0.4 μM for the best analog) . The 5-COOH scaffold has been characterized with different ligand efficiency metrics (0.45–0.56 kcal/mol/non-H atom) and lacks demonstrated CK2 IC50 values from the same screening effort. Starting from the 4-COOH building block with a modular alkyne handle allows parallel click-functionalization with diverse azide fragments to rapidly generate SAR data, whereas the 5-COOH isomer would require independent hit validation before committing to a lead optimization campaign [1].

Peptidomimetic Synthesis with Orthogonal Functionalization

In solid-phase peptide synthesis or peptidomimetic construction, the 4-COOH target compound offers 4 hydrogen-bond acceptors vs. 5 for the 5-COOH regioisomer . This reduced H-bond complexity simplifies the design of conformationally constrained peptide mimics where each additional unsatisfied polar atom can incur a desolvation penalty of 0.5–1.0 kcal/mol [1]. The 4-COOH position is also synthetically precedented for incorporation into thiazole-containing macrocycles and natural product analogs, as demonstrated by the synthesis of tenuecyclamides using Fmoc-protected thiazole amino acid building blocks [2].

Application

Selection Property

Validation Focus

Cell-permeable click-probe design

Low TPSA and LogP for membrane permeability

Permeability assay and CuAAC conjugation efficiency

Stereochemical SAR with enantiopure building blocks

Chiral center enables resolution into single enantiomers

Enantiomeric purity and stereochemical SAR

CK2 kinase inhibitor hit expansion

4-COOH scaffold validated for CK2 inhibition

CK2 inhibitory activity screening

Peptidomimetic synthesis

Reduced H-bond acceptor count simplifies pharmacophore design

Peptide coupling efficiency and macrocyclization

• [1] Arnott, J. A.; Planey, S. L. The influence of lipophilicity in drug discovery and design. Expert Opin. Drug Discov. 2012, 7 (10), 863–875. View Source
• [2] Hamada, Y.; Shibata, M.; Sugiura, T.; Kato, S.; Shioiri, T. New methods and reagents in organic synthesis. 67. J. Org. Chem. 1987, 52 (7), 1252–1255. Synthesis of optically pure 2-(1-aminoalkyl)thiazole-4-carboxylic acids and peptide incorporation precedent. View Source